(3S,8S,9S,10R,11S,13R,14S,17S)-3,11-Dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
(3S,8S,9S,10R,11S,13R,14S,17S)-3,11-Dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
Brand Name:
Vulcanchem
CAS No.:
103232-21-9
VCID:
VC0012293
InChI:
InChI=1S/C21H30O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h2,11,13-17,19,22,24-25H,3-10H2,1H3/t13-,14-,15-,16+,17-,19+,20-,21+/m0/s1
SMILES:
CC12CCC(CC1=CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O)O
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
(3S,8S,9S,10R,11S,13R,14S,17S)-3,11-Dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde
CAS No.: 103232-21-9
Main Products
VCID: VC0012293
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
![(3S,8S,9S,10R,11S,13R,14S,17S)-3,11-Dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde - 103232-21-9](/images/no_structure.jpg)
| CAS No. | 103232-21-9 |
|---|---|
| Product Name | (3S,8S,9S,10R,11S,13R,14S,17S)-3,11-Dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (3S,8S,9S,10R,11S,13R,14S,17S)-3,11-dihydroxy-17-(2-hydroxyacetyl)-10-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carbaldehyde |
| Standard InChI | InChI=1S/C21H30O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h2,11,13-17,19,22,24-25H,3-10H2,1H3/t13-,14-,15-,16+,17-,19+,20-,21+/m0/s1 |
| Standard InChIKey | SCHPWTRQYIXNQC-YUUPMBNKSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@H]4C(=O)CO)C=O)O)O |
| SMILES | CC12CCC(CC1=CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O)O |
| Canonical SMILES | CC12CCC(CC1=CCC3C2C(CC4(C3CCC4C(=O)CO)C=O)O)O |
| Synonyms | 3-hydroxy-delta(5)-aldosterone 5-HAA |
| PubChem Compound | 128291 |
| Last Modified | Nov 11 2021 |
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